Cas no 637756-18-4 (6-[2-(2-methylphenoxy)ethyl]-6H-indolo[2,3-b]quinoxaline)

• Product Name: 6-[2-(2-methylphenoxy)ethyl]-6H-indolo[2,3-b]quinoxaline
• CAS No: 637756-18-4
• MF: C₂₃H₁₉N₃O
• MW: 353.416465044022
• CID: 5805018
• PubChem ID: 1523671
• Update Time: 2025-07-22

6-[2-(2-methylphenoxy)ethyl]-6H-indolo[2,3-b]quinoxaline Chemical and Physical Properties

Names and Identifiers

• 6H-Indolo[2,3-b]quinoxaline, 6-[2-(2-methylphenoxy)ethyl]-
• 6-[2-(2-methylphenoxy)ethyl]indolo[3,2-b]quinoxaline
• 6-[2-(2-methylphenoxy)ethyl]-6H-indolo[2,3-b]quinoxaline
• F1572-0024
• Z57728562
• 637756-18-4
• AKOS001187738
• 6-(2-(o-tolyloxy)ethyl)-6H-indolo[2,3-b]quinoxaline

• Inchi： 1S/C23H19N3O/c1-16-8-2-7-13-21(16)27-15-14-26-20-12-6-3-9-17(20)22-23(26)25-19-11-5-4-10-18(19)24-22/h2-13H,14-15H2,1H3
• InChI Key： AKELYAZADRUYLK-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2)N=C2C3=C(N(CCOC4=CC=CC=C4C)C=12)C=CC=C3

Computed Properties

• Exact Mass: 353.152812238g/mol
• Monoisotopic Mass: 353.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 39.9Ų

Experimental Properties

• Density: 1.23±0.1 g/cm3(Predicted)
• Boiling Point: 585.1±50.0 °C(Predicted)
• pka: 2.42±0.30(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines

Additional information on 6-[2-(2-methylphenoxy)ethyl]-6H-indolo[2,3-b]quinoxaline

Introduction to 6-[2-(2-methylphenoxy)ethyl]-6H-indolo[2,3-b]quinoxaline (CAS No. 637756-18-4)

6-[2-(2-methylphenoxy)ethyl]-6H-indolo[2,3-b]quinoxaline, a compound with the CAS number 637756-18-4, represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic molecule has garnered considerable attention due to its unique structural properties and potential therapeutic applications. The compound belongs to the indolo[2,3-b]quinoxaline class, a scaffold known for its versatility in drug design and development. Its molecular structure incorporates a 2-methylphenoxy ethyl side chain, which contributes to its distinct pharmacokinetic and pharmacodynamic characteristics. This introduction delves into the compound's chemical profile, synthetic pathways, and recent research findings that highlight its significance in modern medicinal chemistry.

The chemical structure of 6-[2-(2-methylphenoxy)ethyl]-6H-indolo[2,3-b]quinoxaline is characterized by a fused ring system consisting of an indole and a quinoxaline moiety. The presence of the 2-methylphenoxy ethyl group at the 6-position of the indolo[2,3-b]quinoxaline core introduces a hydrophobic region that can enhance binding affinity to biological targets. This feature is particularly valuable in the design of small-molecule inhibitors targeting protein-protein interactions and enzyme catalysis. The compound's solubility profile and metabolic stability have been optimized through structural modifications, making it a promising candidate for further preclinical and clinical investigations.

Synthetic routes to 6-[2-(2-methylphenoxy)ethyl]-6H-indolo[2,3-b]quinoxaline have been extensively studied to ensure high yield and purity. One common approach involves the condensation of 2-methylphenol with an appropriate indole derivative followed by quinoxaline ring formation. Recent advancements in synthetic methodologies have enabled the use of catalytic systems that minimize byproduct formation and improve overall efficiency. These innovations are crucial for scaling up production while maintaining cost-effectiveness and environmental sustainability. The synthesis of this compound also highlights the importance of chirality in drug design, with stereochemical controls being employed to produce enantiomerically pure forms for enhanced therapeutic efficacy.

Recent research has revealed the potential of 6-[2-(2-methylphenoxy)ethyl]-6H-indolo[2,3-b]quinoxaline as a modulator of key biological pathways. Studies indicate that this compound exhibits inhibitory activity against various kinases and transcription factors implicated in cancer progression. The 2-methylphenoxy ethyl group plays a critical role in mediating binding interactions with target proteins, thereby disrupting aberrant signaling cascades. Preclinical studies have demonstrated promising results in cell-based assays, where the compound shows selective toxicity towards tumor cells while sparing healthy tissues. These findings underscore its potential as a lead compound for the development of novel anticancer agents.

In addition to its antitumor properties, 6-[2-(2-methylphenoxy)ethyl]-6H-indolo[2,3-b]quinoxaline has shown promise in addressing inflammatory disorders. Research suggests that the compound can modulate inflammatory cytokine production by inhibiting key enzymes such as COX-2 and LOX-5. The structural features of this molecule allow it to interact with inflammatory pathways without significant side effects observed with traditional nonsteroidal anti-inflammatory drugs (NSAIDs). This makes it an attractive candidate for further development into a next-generation anti-inflammatory therapy.

The pharmacokinetic profile of 6-[2-(2-methylphenoxy)ethyl]-6H-indolo[2,3-b]quinoxaline has been thoroughly evaluated to ensure optimal drug delivery and bioavailability. In vivo studies have revealed favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound exhibits moderate oral bioavailability and prolonged half-life, allowing for once-daily dosing regimens. Furthermore, its metabolic stability ensures minimal degradation in biological systems, enhancing therapeutic efficacy. These characteristics make it suitable for formulation into various dosage forms suitable for different patient populations.

The development of 6-[2-(2-methylphenoxy)ethyl]-6H-indolo[2,3-b]quinoxaline also underscores the importance of computational chemistry in modern drug discovery. Molecular modeling techniques have been employed to predict binding affinities and optimize lead structures before experimental validation. These computational approaches not only accelerate the drug discovery process but also provide insights into molecular interactions at an atomic level. By integrating experimental data with computational predictions, researchers can refine compounds like 6-[2-(2-methylphenoxy)ethyl]-6H-indolo[2,3-b]quinoxaline to achieve higher potency and selectivity.

The future prospects of 6-[2-(2-methylphenoxy)ethyl]-6H-indolo[2,3-b]quinoxaline are promising as ongoing research continues to uncover new therapeutic applications. Investigational studies are exploring its potential in treating neurodegenerative diseases by modulating protein aggregation pathways. Additionally, its antimicrobial properties are being investigated against resistant bacterial strains through structure-activity relationship (SAR) studies. These expanding areas of research highlight the versatility of this compound and its potential impact on multiple therapeutic domains.

In conclusion, 6-[2-(2-methylphenoxy)ethyl]-6H-indolo[[...]`